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Compound of Interest

Compound Name: 1,3-Diethynylbenzene

Cat. No.: B158350 Get Quote

Essential Safety and Handling Guide for 1,3-
Diethynylbenzene
This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of 1,3-Diethynylbenzene. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
1,3-Diethynylbenzene is a combustible liquid whose toxicological properties have not been

fully investigated.[1] It is crucial to handle this chemical with caution, assuming it may present

hazards similar to related compounds, such as skin and eye irritation.[2][3] On intense heating,

it can form explosive mixtures with air, and its vapors, being heavier than air, may spread along

floors.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P273: Avoid release to the environment.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure risk. The following equipment

must be worn when handling 1,3-Diethynylbenzene:

PPE Category Specification Rationale

Eye & Face Protection
Chemical safety goggles or a

full-face shield.[1][4][5]

Protects against splashes and

vapors.

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected for

integrity before use.[1][2][6]

Prevents direct skin contact.

Body Protection

Fire/flame-resistant and

impervious lab coat or

coveralls.[2]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Generally not required if work

is conducted in a well-

ventilated area or fume hood.

A NIOSH-approved respirator

is necessary if aerosols are

generated or ventilation is

inadequate.[5]

Prevents inhalation of

potentially harmful vapors or

mists.

All PPE should be removed and disposed of correctly after use to avoid cross-contamination.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety.

Preparation and Engineering Controls:

Verify that a certified chemical fume hood is operational.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.benchchem.com/product/b158350?utm_src=pdf-body
http://angenechemical.com/sds/935-14-8.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/632104
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/935-14-8.pdf
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.chemicalbook.com/msds/1-3-divinylbenzene.pdf
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/935-14-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that an eyewash station and a safety shower are unobstructed and within a 10-

second travel distance.[5][7]

Clear the work area of all ignition sources, including hot plates, open flames, and spark-

producing equipment.[2][5]

Use only non-sparking tools and explosion-proof ventilation and lighting systems.[2][3][5]

Ground and bond all containers and receiving equipment to prevent static electricity

buildup.[2][3][5]

Chemical Handling:

Don all required PPE as specified in the table above.

Conduct all manipulations of 1,3-Diethynylbenzene inside the chemical fume hood.

Keep the container tightly sealed when not in use.[2][5]

Avoid direct contact with skin and eyes and prevent inhalation of any vapors.[1][2][6]

Storage:

Store 1,3-Diethynylbenzene in a tightly closed container in a cool, dry, and well-ventilated

area.[2][5]

The recommended storage temperature is between 2-8°C.[1][4]

Store away from incompatible materials, particularly strong oxidizing agents.[5][7]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is labored, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[2][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with soap and

copious amounts of water for at least 15

minutes. Seek medical attention.[2][6]

Eye Contact

Flush eyes cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if it is safe to do so. Continue

rinsing. Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a

physician or poison control center immediately.

[2][6]

Spill

Evacuate the area and remove all ignition

sources. Ventilate the space. Wearing full PPE,

cover the spill with a liquid-absorbent, non-

combustible material (e.g., Chemizorb®, sand).

Collect the material into a suitable, closed

container for disposal.[2][6]

Fire

Use dry sand, dry chemical, alcohol-resistant

foam, or carbon dioxide as extinguishing agents.

[5] Firefighters must wear a self-contained

breathing apparatus (SCBA).[2]

Disposal Plan
All waste must be considered hazardous.
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Waste Collection:

Collect all 1,3-Diethynylbenzene waste, including contaminated materials and disposable

PPE, in a dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix with other waste streams.

Disposal Protocol:

Waste must be disposed of through a licensed professional waste disposal service.[1]

Options include a chemical destruction plant or controlled incineration with flue gas

scrubbing.[2]

Do not pour waste down the drain or into any sewer system.[1][2]

Handle uncleaned, empty containers as if they still contain the product.

Ensure compliance with all local, regional, and national hazardous waste regulations.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Diethynylbenzene.

Property Value

CAS Number 1785-61-1[4][8]

Molecular Formula C₁₀H₆[4][8]

Molecular Weight 126.15 g/mol [4][8]

Boiling Point 188-189 °C[4]

Density 0.949 g/mL at 25 °C[4]

Flash Point 73 °C (163.4 °F) (closed cup)[4]

Storage Temperature 2-8°C[1][4]

Safe Handling Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling of 1,3-
Diethynylbenzene, from initial preparation to final disposal.

1. Preparation
- Work in Fume Hood

- Verify Safety Equipment
- Remove Ignition Sources

2. Don PPE
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

3. Chemical Handling
- Keep Container Closed

- Avoid Contact & Inhalation

4. Post-Handling
- Wash Hands

- Doff PPE Correctly
- Clean Work Area

Emergency Event
(Spill, Exposure, Fire)

5. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- 2-8°C

6. Disposal
- Collect in Hazardous Waste

- Use Licensed Service
- Follow Regulations

Execute Emergency Procedures
- First Aid

- Spill Control
- Evacuate / Extinguish

ACTIVATE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Diethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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